Cas no 160543-04-4 (Benz[c]acridine-7,9-dimethanol)
160543-04-4 structure
Product Name:Benz[c]acridine-7,9-dimethanol
CAS No:160543-04-4
MF:C19H15NO2
MW:289.327904939651
CID:170950
PubChem ID:154746
Update Time:2025-04-19
Benz[c]acridine-7,9-dimethanol Chemical and Physical Properties
Names and Identifiers
-
- Benz[c]acridine-7,9-dimethanol
- [7-(hydroxymethyl)naphtho[1,2-b]quinolin-9-yl]methanol
- 7,9-Bis(hydroxymethyl)benz(c)acridine
- 7,9-Bis-hydroxymethylbenz(c)acridine
- 7,9-BIS-HYDROXYMETHYLBENZ[C]ACRIDINE
- AC1L4CWC
- AG-E-10082
- CCRIS 7376
- CTK0H8173
- LS-189340
- 160543-04-4
- 7,9-BIS(HYDROXYMETHYL)BENZ[C]ACRIDINE
- DTXSID30166926
-
- Inchi: 1S/C19H15NO2/c21-10-12-5-8-18-16(9-12)17(11-22)15-7-6-13-3-1-2-4-14(13)19(15)20-18/h1-9,21-22H,10-11H2
- InChI Key: TYYRHOGUEROKSQ-UHFFFAOYSA-N
- SMILES: OCC1C2C=C(CO)C=CC=2N=C2C3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 289.11035
- Monoisotopic Mass: 289.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 599.2°C at 760 mmHg
- Flash Point: 316.2°C
- Refractive Index: 1.798
- PSA: 53.35
- LogP: 3.52580
Benz[c]acridine-7,9-dimethanol Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
160543-04-4 (Benz[c]acridine-7,9-dimethanol) Related Products
- 1075-26-9(1H-indol-6-ylmethanol)
- 100516-88-9(6-Quinolinylmethanol)
- 35426-11-0(Acridin-9-ylmethanol)
- 39982-49-5((quinolin-7-yl)methanol)
- 16178-42-0((quinolin-5-yl)methanol)
- 1074-85-7(1H-indol-4-ylmethanol)
- 6281-32-9((quinolin-4-yl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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